Cas no 890099-13-5 (2-Acetoxy-4'-chlorobenzophenone)

• Product Name: 2-Acetoxy-4'-chlorobenzophenone
• CAS No: 890099-13-5
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• CID: 1937106
• PubChem ID: 14070337
• Update Time: 2025-06-08

2-Acetoxy-4'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(4-chlorobenzoyl)phenyl] acetate
• 2-ACETOXY-4'-CHLOROBENZOPHENONE
• AGN-PC-000BEJ
• CTK5G2285
• AG-H-60438
• KB-166831
• 890099-13-5
• MFCD07698811
• DTXSID40555423
• JPDVONYBLNNEPR-UHFFFAOYSA-N
• AKOS016018236
• 2-(4-Chlorobenzoyl)phenyl acetate
• 2-Acetoxy-4'-chlorobenzophenone

• MDL： MFCD07698811
• Inchi： 1S/C15H11ClO3/c1-10(17)19-14-5-3-2-4-13(14)15(18)11-6-8-12(16)9-7-11/h2-9H,1H3
• InChI Key： JPDVONYBLNNEPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Exact Mass: 274.04000
• Monoisotopic Mass: 274.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.49630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-4'-chlorobenzophenone

The Role of 2-Acetoxy-4'-Chlorobenzophenone (CAS No. 890099-13-5) in Modern Chemical and Pharmaceutical Research

The compound 2-Acetoxy-4'-chlorobenzophenone, identified by CAS registry number 890099-13-5, represents a critical scaffold in contemporary chemical research due to its unique structural features and functional versatility. This aryl ketone derivative, characterized by a chlorinated phenyl group at the para position and an acetyloxy substituent on the benzophenone core, exhibits tunable physicochemical properties that make it an attractive target for drug discovery, material science, and analytical chemistry applications. Recent advancements in synthetic methodologies and mechanistic understanding have further solidified its role as a multifunctional precursor in interdisciplinary studies.

Structurally, the molecule combines the photochemical reactivity of benzophenone with the electronic modulation provided by the 4'-chloro and 2-acetoxy groups. Computational studies published in Journal of Organic Chemistry (2023) revealed that these substituents significantly lower the singlet oxygen quantum yield compared to unsubstituted benzophenones, making it a safer photosensitizer candidate for biomedical applications. The acetyl ester group also introduces hydrogen-bonding capabilities, enhancing solubility in polar solvents—a property leveraged in recent drug delivery systems reported in Nature Communications.

Synthetic chemists have developed novel routes to access this compound with improved scalability and stereoselectivity. A 2024 study from the European Journal of Medicinal Chemistry demonstrated a one-pot Suzuki-Miyaura coupling followed by acetylation using microwave-assisted conditions, achieving 87% yield under environmentally benign conditions. Such advancements address previous challenges associated with multi-step syntheses involving hazardous reagents, aligning with green chemistry principles while maintaining product purity as confirmed via GC-MS analysis.

In pharmaceutical research, this compound's chlorine-containing benzophenone structure has shown promise as a pharmacokinetic modulator. Preclinical data from Angewandte Chemie (2023) indicates that when incorporated into prodrug designs for anti-inflammatory agents, it enhances metabolic stability without compromising bioavailability—a critical factor for orally administered drugs. The acetoxy group serves as a bioisosteric replacement for carboxylic acid functionalities, enabling controlled hydrolysis under physiological conditions while maintaining molecular recognition properties.

Material scientists have recently explored its use as a dopant in conjugated polymers for optoelectronic devices. A 2024 Advanced Materials study demonstrated that incorporating 890099-13-5-functionalized side chains into polythiophene backbones improves charge carrier mobility by 45% through enhanced π-conjugation effects induced by chlorine's electron-withdrawing nature. This finding opens new avenues for high-performance organic photovoltaic materials where traditional electron acceptors face scalability limitations.

Analytical chemists continue refining detection methods tailored to this compound's unique spectral signatures. High-resolution LC/MS techniques utilizing ion trap fragmentation patterns now enable sub-part-per-million quantification even in complex biological matrices—a capability validated through collaborative studies between pharmaceutical companies and analytical labs published in Analytical Chemistry (Q1 2024). These methods are particularly valuable for pharmacokinetic profiling during early-stage clinical trials.

Ongoing research investigates its role as an intermediate in asymmetric synthesis processes targeting complex natural products like marine alkaloids reported in Chemical Science (June 2024). The compound's ketone functionality facilitates aldol condensation reactions under chiral catalyst systems, providing access to chiral centers with >98% enantiomeric excess—a significant improvement over traditional resolution methods requiring racemic mixtures.

Recent safety assessments conducted under OECD guidelines confirm its non-genotoxic profile when handled according to standard laboratory protocols published in Regulatory Toxicology and Pharmacology (July 2024). These findings support its continued use across research domains without requiring special hazard classifications beyond standard organic laboratory precautions.